Cas no 56563-37-2 (2-Butynyl p-toluenesulfonate)

2-Butynyl p-toluenesulfonate is a versatile organic sulfonate ester commonly employed in synthetic chemistry as an alkylating or tosylating agent. Its key advantages include high reactivity in nucleophilic substitution reactions, making it useful for introducing the 2-butynyl group into target molecules. The compound's stability under controlled conditions allows for precise handling in multi-step syntheses. Additionally, its well-defined structure ensures consistent performance in applications such as the preparation of alkynes or as an intermediate in pharmaceutical and agrochemical research. The electron-withdrawing tosylate group enhances its leaving group ability, facilitating efficient transformations in complex organic frameworks.
2-Butynyl p-toluenesulfonate structure
2-Butynyl p-toluenesulfonate structure
Product Name:2-Butynyl p-toluenesulfonate
CAS No:56563-37-2
MF:C11H12O3S
MW:224.276182174683
MDL:MFCD00078395
CID:56980
PubChem ID:329761647
Update Time:2025-05-21

2-Butynyl p-toluenesulfonate Chemical and Physical Properties

Names and Identifiers

    • 2-Butynyl p-toluenesulfonate
    • 2-Butynyl p-toluenesulphonate
    • But-2-yn-1-yl 4-methylbenzenesulfonate
    • but-2-ynyl 4-methylbenzenesulfonate
    • 2-Butynyl 4-methylbenzenesulfonate
    • A831099
    • 56563-37-2
    • 2-Butynyl4-toluenesulfonate
    • CS-0453651
    • AKOS015891042
    • E78900
    • 2-Butynyl 4-toluenesulfonate
    • AS-81525
    • 4-methylbenzenesulfonic acid but-2-ynyl ester
    • 10.14272/HGZKJNHJABSJTC-UHFFFAOYSA-N
    • J-802075
    • FT-0611645
    • doi:10.14272/HGZKJNHJABSJTC-UHFFFAOYSA-N.1
    • DTXSID10427047
    • MFCD00078395
    • 2-Butynyl p-toluenesulfonate, 96%
    • SCHEMBL4801283
    • p-toluenesulphonic acid-2-butinyl ester
    • EN300-7394480
    • B4995
    • but-2-yn-1-yl 4-methylbenzene-1-sulfonate
    • DB-020757
    • MDL： MFCD00078395
    • Inchi： 1S/C11H12O3S/c1-3-4-9-14-15(12,13)11-7-5-10(2)6-8-11/h5-8H,9H2,1-2H3
    • InChI Key： HGZKJNHJABSJTC-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC#CC
    • BRN： 3300477

Computed Properties

  • Exact Mass: 224.05100
  • Monoisotopic Mass: 224.05071541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Color/Form: solid
  • Density: 1,012 g/cm3
  • Melting Point: 47-51 °C
  • Boiling Point: 355.2 °C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: 1.538
  • Water Partition Coefficient: Insoluble
  • PSA: 51.75000
  • LogP: 2.80440
  • Solubility: Insoluble

2-Butynyl p-toluenesulfonate Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36/37/39-S37/39
  • Hazardous Material Identification： Xn
  • Safety Term：S26;S37/39
  • Risk Phrases：R22; R36/37/38
  • Storage Condition：Cold storage (+4 ° C)

2-Butynyl p-toluenesulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B4995-1G
2-Butynyl p-Toluenesulfonate
 56563-37-2 98.0%()
1G
 ￥1290.0 2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2-Butynyl p-Toluenesulfonate
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abcr
AB105439-10 g
2-Butynyl p-toluenesulfonate, 98%; .
 56563-37-2 98%
10g
 €127.30 2023-01-31
abcr
AB105439-50 g
2-Butynyl p-toluenesulfonate, 98%; .
 56563-37-2 98%
50g
 €476.60 2023-01-31
abcr
AB105439-10g
2-Butynyl p-toluenesulfonate, 98%; .
 56563-37-2 98%
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 €127.30 2025-04-17
abcr
AB105439-50g
2-Butynyl p-toluenesulfonate, 98%; .
 56563-37-2 98%
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 €476.60 2025-04-17
eNovation Chemicals LLC
K63158-1g
2-Butynyl 4-toluenesulfonate
 56563-37-2 95%
1g
 $365 2024-06-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1524318-1g
But-2-yn-1-yl 4-methylbenzenesulfonate
 56563-37-2 98%
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 ￥1324.00 2024-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1524318-5g
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 56563-37-2 98%
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 ￥5846.00 2024-05-08

2-Butynyl p-toluenesulfonate Production Method

2-Butynyl p-toluenesulfonate Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:56563-37-2)2-Butynyl p-toluenesulfonate
Order Number:A831099
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:20
Price ($):265.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:56563-37-2)2-Butynyl p-toluenesulfonate
A831099
Purity:99%
Quantity:1g
Price ($):265.0
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